Cas no 51260-39-0 ((S)-(-)-Propylene Carbonate)

• Product Name: (S)-(-)-Propylene Carbonate
• CAS No: 51260-39-0
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD00798264
• CID: 55966
• PubChem ID: 24878431
• Update Time: 2025-06-09

(S)-(-)-Propylene Carbonate Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-1,3-dioxolan-2-one
• (S)-(?-Propylene carbonate
• S-1,2-Propanediol carbonate
• (S)-Propylene Carbonate
• (S)-(-)-Propylene Ca
• (S)-(-)-Propylene Carbonate
• (S)-(?)-Propylene carbonate
• (S)-1,2-Propanediol carbonate
• (R)-4-Methyl-1,3-dioxolan-2-one
• (4S)-4-methyl-1,3-dioxolan-2-one
• (s)-(-)-1,2-propylene carbonate
• 1,3-Dioxolan-2-one, 4-methyl-, (S)-
• PubChem6716
• (S)-Propylenecarbonate
• LS30246
• NE11698
• AK109427
• P1486
• ST24036189
• 260M390
• 4-methyl-1,3-dioxolane-2-one
• DTXSID701303042
• CS-W011314
• MFCD00798264
• EN300-39552
• DS-4331
• 51260-39-0
• SCHEMBL3381047
• NCGC00166233-01
• D77722
• CHEMBL1318031
• AKOS015840867
• AC-26820
• (S)-(-)-Propylene carbonate, 98%
• Propylene carbonate, (S)-
• (-)-1-Methyl-2,4-dioxolan-3-one
• M7LMU6EY7J
• (-)-(4S)-4-Methyl-1,3-dioxolan-2-one
• 1,3-Dioxolan-2-one, 4-methyl-, (4S)-
• RUOJZAUFBMNUDX-VKHMYHEASA-N
• 610-639-2
• DTXCID001733090
• FP60275

• MDL： MFCD00798264
• Inchi： 1S/C4H6O3/c1-3-2-6-4(5)7-3/h3H,2H2,1H3/t3-/m0/s1
• InChI Key： RUOJZAUFBMNUDX-VKHMYHEASA-N
• SMILES： O1C(=O)OC[C@@H]1C

Computed Properties

• Exact Mass: 102.03200
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.189 g/mL at 25 °C(lit.)
• Boiling Point: 240 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.422(lit.)
• PSA: 35.53000
• LogP: 0.54170
• Sensitiveness: Sensitive to humidity
• Optical Activity: [α]20/D −2°, neat
• Solubility: Not determined

(S)-(-)-Propylene Carbonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：FF9650000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on (S)-(-)-Propylene Carbonate

Research Brief on (S)-(-)-Propylene Carbonate (CAS: 51260-39-0): Recent Advances and Applications in Chemical Biomedicine

(S)-(-)-Propylene Carbonate (CAS: 51260-39-0) is a chiral cyclic carbonate that has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and versatile applications. Recent studies have highlighted its role as a green solvent, a pharmaceutical excipient, and a key intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings on (S)-(-)-Propylene Carbonate, focusing on its synthesis, characterization, and biomedical applications, while also addressing emerging trends and challenges in its utilization.

One of the most notable advancements in the synthesis of (S)-(-)-Propylene Carbonate involves the use of asymmetric catalysis to achieve high enantiomeric purity. A 2023 study published in Advanced Synthesis & Catalysis demonstrated a novel enzymatic approach using lipase-based catalysts, which yielded (S)-(-)-Propylene Carbonate with an enantiomeric excess (ee) of over 99%. This method not only improves the efficiency of production but also aligns with the growing demand for sustainable and eco-friendly synthetic routes. The study further emphasized the importance of optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity.

In the realm of drug delivery, (S)-(-)-Propylene Carbonate has emerged as a promising excipient due to its biocompatibility and ability to enhance the solubility of poorly water-soluble drugs. A recent investigation in the Journal of Controlled Release explored its use in formulating nanoparticles for targeted cancer therapy. The researchers reported that (S)-(-)-Propylene Carbonate-based nanoparticles exhibited superior drug-loading capacity and sustained release profiles compared to traditional polyethylene glycol (PEG) systems. Additionally, in vivo studies demonstrated reduced systemic toxicity and improved tumor accumulation, underscoring its potential in oncology applications.

Beyond drug delivery, (S)-(-)-Propylene Carbonate has shown promise in tissue engineering and regenerative medicine. A 2024 study in Biomaterials Science highlighted its incorporation into biodegradable scaffolds for cartilage repair. The scaffolds, fabricated using electrospinning techniques, displayed excellent mechanical properties and supported chondrocyte proliferation. The researchers attributed these favorable outcomes to the compound's ability to modulate the extracellular matrix microenvironment, suggesting its utility in addressing unmet clinical needs in orthopedics.

Despite these advancements, challenges remain in the widespread adoption of (S)-(-)-Propylene Carbonate. Regulatory considerations, such as its classification under the International Council for Harmonisation (ICH) guidelines, require further clarification. Moreover, scalability and cost-effectiveness of its synthesis methods need to be addressed to facilitate industrial-scale production. Future research directions may focus on exploring its interactions with biological systems at the molecular level and expanding its applications in personalized medicine.

In conclusion, (S)-(-)-Propylene Carbonate (CAS: 51260-39-0) represents a multifaceted compound with significant potential in chemical biomedicine. Recent studies have elucidated its roles in green synthesis, drug delivery, and tissue engineering, paving the way for innovative therapeutic strategies. As research continues to unravel its full capabilities, (S)-(-)-Propylene Carbonate is poised to become a cornerstone in the development of next-generation biomedical solutions.